Cas no 1806984-19-9 (2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1806984-19-9
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4875930
• Update Time: 2025-06-13

2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-6-2-4(8(10)11)7(9(12,13)14)16-5(6)3-15/h2,8H,1H3
• InChI Key： NQAYWNZFGVUSKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine

Introduction to 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806984-19-9)

2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine, with the CAS number 1806984-19-9, is a highly specialized compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex molecular framework, which includes a cyano group, difluoromethyl, methoxy, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to the compound's stability, reactivity, and biological activity.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine involves several intricate steps, often requiring advanced synthetic techniques and precise reaction conditions. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. For instance, a notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to efficiently construct the pyridine core with the desired substituents. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and by-products.

In terms of its physical properties, 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine is a solid at room temperature with a high melting point. Its solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques. The presence of multiple electronegative substituents imparts significant polarity to the molecule, which can influence its interactions with biological targets.

The biological activity of 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For example, it has been reported to inhibit the activity of certain kinases involved in cancer cell proliferation and metastasis. Additionally, its ability to modulate ion channels and neurotransmitter receptors has led to investigations into its potential therapeutic applications in neurological disorders.

In the agrochemical sector, 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine has shown promise as a novel herbicide or insecticide. Its unique structure provides enhanced selectivity and efficacy against target pests while minimizing environmental impact. Studies have demonstrated its effectiveness in controlling weeds and insects that are resistant to conventional pesticides. This makes it an attractive candidate for developing next-generation agrochemical products.

The safety profile of 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that it exhibits low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety in laboratory settings and industrial applications.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-methoxy-6-(trifluoromethyl)pyridine (CAS No. 1806984-19-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure and biological activity make it an exciting area of research for scientists and industry professionals alike. Ongoing studies continue to uncover new insights into its properties and potential uses, further solidifying its importance in modern chemistry.